Cas no 24626-58-2 (Benzenamine, 3-bromo-2,4,6-trinitro-)

Benzenamine, 3-bromo-2,4,6-trinitro- structure
24626-58-2 structure
Product Name:Benzenamine, 3-bromo-2,4,6-trinitro-
CAS No:24626-58-2
MF:C6H3BrN4O6
MW:307.015219926834
CID:1417915
PubChem ID:3747214
Update Time:2025-04-20

Benzenamine, 3-bromo-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-bromo-2,4,6-trinitro-
    • 3-bromo-2,4,6-trinitroaniline
    • aniline, 3-bromo-2,4,6-trinitro-
    • DTXSID30395870
    • 24626-58-2
    • Inchi: 1S/C6H3BrN4O6/c7-4-2(9(12)13)1-3(10(14)15)5(8)6(4)11(16)17/h1H,8H2
    • InChI Key: DJXOPGXKCDRBRZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(=C1[N+](=O)[O-])N)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 305.92359
  • Monoisotopic Mass: 305.92360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 164Ų

Experimental Properties

  • PSA: 155.44
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